Cas no 1217437-93-8 ((S)-1-((Benzyloxy)carbonyl)piperazine-2-carboxylic acid)

• Product Name: (S)-1-((Benzyloxy)carbonyl)piperazine-2-carboxylic acid
• CAS No: 1217437-93-8
• MF: C₁₃H₁₆N₂O₄
• MW: 264.277143478394
• MDL: MFCD09954303
• CID: 1036703
• Update Time: 2026-04-29

(S)-1-((Benzyloxy)carbonyl)piperazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-1-((Benzyloxy)carbonyl)piperazine-2-carboxylic acid
• (2S)-1-phenylmethoxycarbonylpiperazine-2-carboxylic acid
• (S)-1-N-CBZ-PIPERAZINE-2-CARBOXYLIC ACID
• AG-L-59487
• AK-42400
• CTK7I3345
• MolPort-003-982-241
• RP29415
• SureCN8220722

• MDL： MFCD09954303
• Inchi： InChI=1S/C13H16N2O4/c16-12(17)11-8-14-6-7-15(11)13(18)19-9-10-4-2-1-3-5-10/h1-5,11,14H,6-9H2,(H,16,17)/t11-/m0/s1
• InChI Key： KEIDRYXLYCWVSP-NSHDSACASA-N
• SMILES： C1=CC=C(C=C1)COC(=O)N2CCNC[C@H]2C(=O)O

Computed Properties

• Exact Mass: 264.11100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 78.87000
• LogP: 0.94830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on (S)-1-((Benzyloxy)carbonyl)piperazine-2-carboxylic acid

Comprehensive Overview of (S)-1-((Benzyloxy)carbonyl)piperazine-2-carboxylic acid (CAS No. 1217437-93-8)

(S)-1-((Benzyloxy)carbonyl)piperazine-2-carboxylic acid (CAS No. 1217437-93-8) is a chiral piperazine derivative widely utilized in pharmaceutical research and organic synthesis. This compound, characterized by its benzyloxycarbonyl (Cbz) protecting group and carboxylic acid functionality, serves as a critical intermediate in the development of bioactive molecules, particularly in peptide chemistry and drug discovery. Its stereospecific (S)-configuration enhances its relevance in asymmetric synthesis, catering to the growing demand for enantiomerically pure compounds in modern therapeutics.

The structural uniqueness of (S)-1-((Benzyloxy)carbonyl)piperazine-2-carboxylic acid lies in its piperazine backbone, a motif frequently found in FDA-approved drugs targeting neurological disorders, antimicrobial agents, and anticancer therapies. Researchers prioritize this compound for its versatility in N-protection strategies and its compatibility with solid-phase peptide synthesis (SPPS). Recent trends in AI-driven drug design and green chemistry have further amplified interest in such building blocks, as they align with sustainable synthesis goals and computational molecular modeling.

From a synthetic perspective, CAS No. 1217437-93-8 is often employed to construct peptidomimetics or heterocyclic scaffolds, addressing challenges in bioavailability and target selectivity. Its Cbz group offers orthogonal protection, enabling selective deprotection in multi-step reactions—a feature highly valued in combinatorial chemistry. Industry professionals frequently search for "Cbz-protected piperazine derivatives" or "chiral piperazine-2-carboxylic acid applications", reflecting its niche yet expanding role in medicinal chemistry.

Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry to verify enantiopurity and structural integrity. With the rise of continuous flow chemistry and automated synthesis platforms, the demand for high-purity intermediates like (S)-1-((Benzyloxy)carbonyl)piperazine-2-carboxylic acid has surged, particularly in contract research organizations (CROs) focusing on accelerated drug development cycles.

In conclusion, CAS No. 1217437-93-8 represents a convergence of traditional organic chemistry and cutting-edge pharmaceutical innovation. Its applications span from small-molecule drug candidates to bioconjugation techniques, making it a staple in research laboratories worldwide. As the scientific community increasingly explores fragment-based drug discovery and covalent inhibitors, this compound's strategic importance is poised for sustained growth.